Cas no 1245-00-7 (Sitsirikine)

Sitsirikine Properties

Names and Identifiers

• Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2S,3R,12bS)-
• Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2S,3R,12b
• SITSIRIKIN
• Sitsirikine
• 17,18-Secoyohimban-16-carboxylicacid, 18,19-didehydro-17-hydroxy-, methyl ester, (16R)- (8CI)
• Corynan-16-carboxylic acid, 18,19-didehydro-17-hydroxy-, methyl ester, (16R)-
• Sitsirikine (7CI)
• (16R)-18,19-Didehydro-17-hydroxy-17,18-secoyohimban-16-carboxylic acid methyl ester
• [ "" ]
• AKOS040758596
• methyl (2R)-2-[(2S,3R,12bS)-3-ethenyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate
• 16R-sitsirikine
• FS-7824
• HY-N1236
• (16R)-18,19-Didehydro-17-hydroxycorynan-16-carboxylic acid methyl ester
• 1245-00-7
• CS-0016637
• DA-67614
• sitsirikin
• +Expand

• InChIKey： JGKCGXVOATXMRM-UHEFJODHSA-N
• Inchi： InChI=1S/C21H26N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h3-7,13,16-17,19,22,24H,1,8-12H2,2H3/t13-,16-,17-,19-/m0/s1
• SMILES： C=C[C@H]1CN2CCC3=C([C@@H]2C[C@@H]1[C@H](CO)C(=O)OC)NC4=CC=CC=C34

Computed Properties

• Exact Mass: 354.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 354.19434270g/mol
• Heavy Atom Count: 26
• Complexity: 539
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• LogP: 2.60860
• PSA: 65.56000
• Melting Point: 239-241 °C (decomposition)
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),